1-(3-tert-Butyl-4-hydroxy-5-iodophenyl)ethanone

• Molecular Formula: C12H15IO2
• Molecular Weight: 318.15 g/mol
• IUPAC Name: 1-(3-tert-butyl-4-hydroxy-5-iodophenyl)ethanone
• InChI: InChI=1S/C12H15IO2/c1-7(14)8-5-9(12(2,3)4)11(15)10(13)6-8/h5-6,15H,1-4H3
• InChI Key: ILBYFIOGEOYHNF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C(=C1)I)O)C(C)(C)C

Description

1-(3-tert-Butyl-4-hydroxy-5-iodophenyl)ethanone is a useful research compound. Its molecular formula is C12H15IO2 and its molecular weight is 318.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(3-tert-Butyl-4-hydroxyphenyl)ethanone (384 mg, 2 mmol) and sodium iodide (360 mg, 2.4 mmol) were dissolved in a mixed solution of N,N-dimethylformamide (3 mL) and water (1 mL), and this was cooled in an ice bath. While stirring, N-chlorosuccinimide (NCS) (320 mg, 2.4 mmol) was added portionwise over 10 minutes. After stirring for 50 minutes, 2% aqueous sodium thiosulfate (4 mL), 2 N hydrochloric acid (1 mL), and ethyl acetate (10 mL) were added, and the solution was separated. The organic layer was washed with a mixed solution of 2% aqueous sodium thiosulfate (5 mL) and saturated brine (1 mL), and then with saturated brine (5 mL). The organic layer was dried, and concentrated under reduced pressure (50° C.) to obtain 616 mg of the subject compound as a yellowish oily substance (yield: 96.8%, HPLC purity: 93.2%).